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Compound of Interest

Compound Name: Isobutyl heptanoate

Cat. No.: B1585279

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the key physical properties of isobutyl heptanoate,
a fatty acid ester. The information is presented to be a valuable resource for laboratory and
development work, with a focus on its boiling point and density.

Core Physical Properties

Isobutyl heptanoate, also known as 2-methylpropyl heptanoate, is a colorless liquid.[1][2][3] It
Is characterized by a green, fruity, and herbal odor.[3] This ester is soluble in most organic
solvents but insoluble in water.[1][2][3]

Quantitative Data Summary

The following table summarizes the key quantitative physical properties of isobutyl
heptanoate for easy reference and comparison.
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Physical Property Value Conditions

Boiling Point 208-209 °C ©@ 760 mmHg (Atmospheric
Pressure)

95-97 °C @ 12 mmHg

Density 0.87 g/cm?3 Not specified

0.8593 g/cm? @ 20 °C

0.8593 g/cm3 @ 25°C

Molecular Weight 186.29 g/mol

Flash Point 82.9 °C (181 °F) Closed Cup

Sources:[1][2][3][4][5]

Experimental Protocols: Determination of Physical
Properties

While specific experimental documentation for isobutyl heptanoate is not readily available,
standard methodologies for determining the boiling point and density of esters are well-
established.

1. Boiling Point Determination (Thiele Tube Method)

A common and efficient method for determining the boiling point of a small amount of liquid is
the Thiele tube method.

o Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube, rubber
band, heating source (Bunsen burner or oil bath).

e Procedure:

o Asmall sample of isobutyl heptanoate (approximately 0.5 mL) is placed in the small test
tube.[6]
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A capillary tube, sealed at one end, is inverted and placed inside the test tube with the
sample.[6]

The test tube is attached to a thermometer using a rubber band, ensuring the sample is
level with the thermometer bulb.[6]

The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral
oil).

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample evenly.[6]

As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.[6]

Heating is discontinued, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid sample begins to enter the capillary
tube.[6][7]

2. Density Determination (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnometer, a flask with a specific

volume.

o Apparatus: Pycnometer, analytical balance, thermostatically controlled water bath.

e Procedure:

[e]

o

o

[¢]

The empty pycnometer is cleaned, dried, and its mass is accurately measured.

The pycnometer is filled with distilled water of a known temperature and its mass is
measured. The density of water at this temperature is known.

The pycnometer is then emptied, dried, and filled with isobutyl heptanoate.

The mass of the pycnometer filled with isobutyl heptanoate is measured.
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o The density of the isobutyl heptanoate is calculated using the formula: Density = (mass
of isobutyl heptanoate / mass of water) * density of water

Visualized Experimental Workflow

The following diagram illustrates a general workflow for the experimental determination of the
boiling point and density of a liquid ester like isobutyl heptanoate.

Boiling Point Determination (Thiele Tube Method) Density Determination (Pycnometer Method)
Sample Preparation:
Place isobutyl heptanoate and inverted capillary tube in a small test tube. Measure Mass of Empty Pycnometer
v
Apparatus Setup: y .
Attach the test tube to a thermometer and place in a Thiele tube. Measure Mass of Pycnometer Filled with Water
v
. " Heating: . Measure Mass of Pycnometer Filled with Isobutyl Heptanoate

Gently heat the Thiele tube until a steady stream of bubbles emerges from the capillary.

\ 4 A4
Cooling and Observation: Calculation:
Remove heat and observe the temperature at which the liquid enters the capillary tube. Use the masses and the known density of water to calculate the density of isobutyl heptanoate.

Record Boiling Point Record Density

Click to download full resolution via product page

Caption: Workflow for Determining Boiling Point and Density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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